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Compound of Interest

Compound Name: Camphane

Cat. No.: B1194851

This document provides immediate, procedural guidance for laboratory professionals on the
safe handling and disposal of Camphane. Adherence to these protocols is critical for ensuring
personal safety and environmental protection.

Understanding the Hazards

Camphane is a flammable solid that can cause serious eye irritation.[1][2] It is also very toxic
to aquatic life with long-lasting effects.[1][3] The enrichment of fine dust can lead to the danger
of a dust explosion.[4] It is crucial to keep it away from heat, hot surfaces, sparks, open flames,
and other ignition sources.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Camphane.
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Property Value Source
Chemical Formula CioH1s [2]
Formula Weight 136.24 g/mol [2]

CAS Number 79-92-5 [1][4]
Appearance Colorless or white crystals [2]

Odor Penetrating turpentine-like 2]

odor
Flash Point 34°C [2]
Oral LD50 (Rabbit) > 2,500 mg/kg [5]

o _ No skin irritation (OECD Test
Skin Irritation (Rabbit) o [5]
Guideline 404)

o ) Eye irritation (OECD Test
Eye Irritation (Rabbit) o [5]
Guideline 405)

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Camphane to minimize exposure and
ensure safety.

Recommended PPE for Routine Handling
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PPE Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or goggles.[6] A face
shield may be necessary for
operations with a higher risk of

dust generation.

To prevent eye contact, which

can cause serious irritation.[1]

[2]

Skin Protection

Nitrile or neoprene rubber
gloves.[7][8] A lab coat or
chemical-resistant apron

should be worn to protect

clothing and skin.

To prevent skin contact.
Although not classified as a
skin irritant, good laboratory
practice dictates avoiding

direct contact.[5]

Respiratory Protection

Generally not required in a
well-ventilated area. If dust
formation is unavoidable, use
a NIOSH-approved respirator
for dusts.

To avoid the inhalation of dust.

[4]115]

Hand Washing

Wash hands thoroughly with
soap and water after handling
and before breaks.[4][5]

To remove any residual

contamination.

PPE for Emergency Situations (e.g., Fire)

In the event of a fire, wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[4][5]

Operational Plans: Handling and Storage

4.1. General Handling Procedures:

» Ensure adequate ventilation in the handling area.[5]

e Avoid the formation and accumulation of dust.[1][4]

» Keep away from ignition sources such as heat, sparks, and open flames — no smoking.[2][4]

[5]
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Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Use explosion-proof electrical and ventilating equipment.[2][5]

Avoid contact with skin, eyes, and clothing.[4]

Do not ingest or inhale.[1]

4.2. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]
o Store in a dedicated flammables cabinet.[2]

o Keep away from strong oxidizing agents, strong acids, and strong bases.[1][2]

Emergency Protocol: Accidental Release or Spill

In case of a spill, follow this step-by-step procedure to ensure safety and proper cleanup.
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Spill Detected

1. Eliminate Ignition Sources
(Flames, Sparks, Hot Surfaces)

2. Ensure Area is Well-Ventilated

3. Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

4. Mechanically Contain & Collect

(Sweep or shovel)

5. Place in a Sealed, Labeled Container
for disposal

6. Clean Spill Site
with appropriate solvent and ventilate

7. Dispose of Waste
according to regulations

Click to download full resolution via product page

Caption: Workflow for handling a Camphane spill.
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Disposal Plan

Chemical waste disposal must be conducted in accordance with all federal, state, and local
regulations.[1]

e Segregation: Collect spilled material and any contaminated cleaning materials in a separate,
sealed, and properly labeled container.[1][2]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the contents
("Camphane").

» Consultation: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed professional waste disposal service to arrange for pickup and proper disposal.

[1]

e Environmental Precaution: Do not allow the product to enter drains or waterways, as it is
very toxic to aquatic organisms.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Camphane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194851#personal-protective-equipment-for-
handling-camphane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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